trans-2,cis-6-Nonadienal
trans-2,cis-6-Nonadienal
trans-2,cis-6-Nonadienal is the key contributor to the cucumber flavor. It is also found in mango, ripened anchovy and kelp.
Unialgal cultures of various Synurophycean species for the occurrence of trans-2,cis-6-nonadienal have been investigated.
(2E, 6Z)-Nona-2, 6-dienal, also known as (2E, 6Z)-2, 6-nonadienal or nona-2, 6-dienal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, (2E, 6Z)-nona-2, 6-dienal is considered to be a fatty aldehyde lipid molecule (2E, 6Z)-Nona-2, 6-dienal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2E, 6Z)-nona-2, 6-dienal is primarily located in the membrane (predicted from logP) (2E, 6Z)-Nona-2, 6-dienal is a cucumber, dry, and fatty tasting compound that can be found in a number of food items such as milk and milk products, muskmelon, pulses, and tea. This makes (2E, 6Z)-nona-2, 6-dienal a potential biomarker for the consumption of these food products.
(2E,6Z)-nona-2,6-dienal is an enal that is (2E,6Z)-nona-2,6-diene substituted by an oxo group at position 1. It has a role as a plant metabolite. It is an enal and a trans-2,3-unsaturated fatty aldehyde.
Unialgal cultures of various Synurophycean species for the occurrence of trans-2,cis-6-nonadienal have been investigated.
(2E, 6Z)-Nona-2, 6-dienal, also known as (2E, 6Z)-2, 6-nonadienal or nona-2, 6-dienal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, (2E, 6Z)-nona-2, 6-dienal is considered to be a fatty aldehyde lipid molecule (2E, 6Z)-Nona-2, 6-dienal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2E, 6Z)-nona-2, 6-dienal is primarily located in the membrane (predicted from logP) (2E, 6Z)-Nona-2, 6-dienal is a cucumber, dry, and fatty tasting compound that can be found in a number of food items such as milk and milk products, muskmelon, pulses, and tea. This makes (2E, 6Z)-nona-2, 6-dienal a potential biomarker for the consumption of these food products.
(2E,6Z)-nona-2,6-dienal is an enal that is (2E,6Z)-nona-2,6-diene substituted by an oxo group at position 1. It has a role as a plant metabolite. It is an enal and a trans-2,3-unsaturated fatty aldehyde.
Brand Name:
Vulcanchem
CAS No.:
557-48-2
VCID:
VC21181077
InChI:
InChI=1S/C9H14O/c1-2-3-4-5-6-7-8-9-10/h3-4,7-9H,2,5-6H2,1H3/b4-3-,8-7+
SMILES:
CCC=CCCC=CC=O
Molecular Formula:
C9H14O
Molecular Weight:
138.21 g/mol
trans-2,cis-6-Nonadienal
CAS No.: 557-48-2
Cat. No.: VC21181077
Molecular Formula: C9H14O
Molecular Weight: 138.21 g/mol
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Specification
| Description | trans-2,cis-6-Nonadienal is the key contributor to the cucumber flavor. It is also found in mango, ripened anchovy and kelp. Unialgal cultures of various Synurophycean species for the occurrence of trans-2,cis-6-nonadienal have been investigated. (2E, 6Z)-Nona-2, 6-dienal, also known as (2E, 6Z)-2, 6-nonadienal or nona-2, 6-dienal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, (2E, 6Z)-nona-2, 6-dienal is considered to be a fatty aldehyde lipid molecule (2E, 6Z)-Nona-2, 6-dienal is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (2E, 6Z)-nona-2, 6-dienal is primarily located in the membrane (predicted from logP) (2E, 6Z)-Nona-2, 6-dienal is a cucumber, dry, and fatty tasting compound that can be found in a number of food items such as milk and milk products, muskmelon, pulses, and tea. This makes (2E, 6Z)-nona-2, 6-dienal a potential biomarker for the consumption of these food products. (2E,6Z)-nona-2,6-dienal is an enal that is (2E,6Z)-nona-2,6-diene substituted by an oxo group at position 1. It has a role as a plant metabolite. It is an enal and a trans-2,3-unsaturated fatty aldehyde. |
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| CAS No. | 557-48-2 |
| Molecular Formula | C9H14O |
| Molecular Weight | 138.21 g/mol |
| IUPAC Name | (2E,6Z)-nona-2,6-dienal |
| Standard InChI | InChI=1S/C9H14O/c1-2-3-4-5-6-7-8-9-10/h3-4,7-9H,2,5-6H2,1H3/b4-3-,8-7+ |
| Standard InChI Key | HZYHMHHBBBSGHB-ODYTWBPASA-N |
| Isomeric SMILES | CC/C=C\CC/C=C/C=O |
| SMILES | CCC=CCCC=CC=O |
| Canonical SMILES | CCC=CCCC=CC=O |
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